Cas no 1311315-28-2 (3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride
• CAS No: 1311315-28-2
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 5571995
• Update Time: 2025-05-21

3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride

• Inchi： 1S/C9H15N3.ClH/c1-8-11-5-6-12(8)9-3-2-4-10-7-9;/h5-6,9-10H,2-4,7H2,1H3;1H
• InChI Key： YLLKEJQSYQDTCD-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1C1CNCCC1.Cl

Additional information on 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride

Research Briefing on 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride (CAS: 1311315-28-2)

3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride (CAS: 1311315-28-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's structural features, including the imidazole and piperidine moieties, contribute to its ability to interact with biological targets such as receptors and enzymes. Recent synthetic methodologies have optimized the production of 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride, ensuring high yield and purity, which are critical for its use in preclinical and clinical studies. Advanced techniques like NMR spectroscopy and mass spectrometry have been employed to characterize the compound, confirming its structural integrity and stability under various conditions.

Pharmacological studies have demonstrated that 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride exhibits promising activity in modulating specific neurotransmitter systems. For instance, research indicates its potential as a ligand for serotonin and dopamine receptors, suggesting applications in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, its anti-inflammatory properties have been explored in animal models, showing efficacy in reducing cytokine production and alleviating symptoms of chronic inflammation.

In the context of drug development, this compound has been utilized as a key intermediate in the synthesis of novel drug candidates. Recent patents and publications describe its incorporation into more complex molecules designed to enhance bioavailability and target specificity. For example, derivatives of 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride have shown improved pharmacokinetic profiles in preclinical trials, with reduced off-target effects and enhanced therapeutic indices.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research aims to address these gaps through detailed structure-activity relationship (SAR) studies and in vivo efficacy testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-methyl-1H-imidazol-1-yl)piperidine dihydrochloride (CAS: 1311315-28-2) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its synthesis, pharmacological properties, and potential therapeutic uses underscore its importance in current research. Future studies will likely focus on expanding its utility and addressing existing limitations, paving the way for innovative treatments in various medical fields.